1-[3-(benzyloxy)benzyl]-4-methylpiperazine

• IUPAC Name: 1-methyl-4-[(3-phenylmethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C19H24N2O/c1-20-10-12-21(13-11-20)15-18-8-5-9-19(14-18)22-16-17-6-3-2-4-7-17/h2-9,14H,10-13,15-16H2,1H3
• InChI Key: USMHBGAJRBLMKH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CC(=CC=C2)OCC3=CC=CC=C3
• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol

Description

1-[3-(benzyloxy)benzyl]-4-methylpiperazine, also known as BZP, is a synthetic piperazine derivative that has gained popularity as a recreational drug. However, BZP has also been studied for its potential therapeutic applications, particularly in the treatment of neurological disorders. In

Scientific Research Applications

Synthesis and Structural Applications

• The compound has been utilized in the synthesis of benzyl derivatives of heterocyclic amines, demonstrating its usefulness in the creation of potentially therapeutic compounds. A practical synthesis method for this compound, involving direct reductive alkylation, has been elaborated, highlighting its relevance in large-scale synthetic applications (Koroleva et al., 2012).

• The compound has been prepared through a multi-step synthesis process, indicating its potential for creating more complex molecules and its importance in synthetic chemistry (Xi-quan, 2009).

Chiral Solvating Properties

• The chiral solvating properties of 1-benzyl-6-methylpiperazine-2,5-dione have been explored, demonstrating the potential of 1-[3-(benzyloxy)benzyl]-4-methylpiperazine derivatives in facilitating the study of molecular structures and interactions through NMR spectroscopy (Wagger et al., 2007).

Fragmentation Pathways in Mass Spectrometry

• Studies have investigated the fragmentation pathways of protonated benzoylamines, including 1-benzoyl-4-methylpiperazine, in electrospray ionization tandem mass spectrometry. This research provides insights into the behavior of these compounds under mass spectrometric conditions and their potential applications in analytical chemistry (Chai et al., 2017).

Ligand Affinity and Structural Analysis

• A series of derivatives of 1-[3-(benzyloxy)benzyl]-4-methylpiperazine have been synthesized and analyzed for their affinity towards the human serotonin 5-HT6 receptor. This research indicates the compound's relevance in the design and development of potential therapeutic agents affecting the serotonin system (Łażewska et al., 2019).

• The compound has been used in cocrystallization studies with 5-sulfosalicylic acid, providing insights into hydrogen-bonding synthons and their effects on crystal packing. This highlights the compound's importance in crystal engineering and supramolecular chemistry (Wang et al., 2011).